![molecular formula C14H16N4O3 B5779551 N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide](/img/structure/B5779551.png)
N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide, also known as DMNI, is a chemical compound that has been widely studied for its potential use in scientific research. DMNI is a member of the imidazole family of compounds and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. It has been found to have anti-inflammatory properties and can inhibit the production of certain cytokines that are involved in the inflammatory response. This compound has also been found to have antioxidant properties and can scavenge free radicals that can damage cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide in lab experiments is its potent anti-cancer properties. It has been found to be effective against a wide variety of cancer cell lines, and studies have shown that it can inhibit tumor growth in animal models. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.
Future Directions
There are several future directions for research on N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide. One area of focus is on developing new synthesis methods that are more efficient and cost-effective. Another area of focus is on studying the mechanism of action of this compound in more detail, which could lead to the development of new cancer therapies. Additionally, researchers are exploring the potential use of this compound in other areas of medicine, such as neurodegenerative diseases and infectious diseases.
Synthesis Methods
The synthesis of N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is a complex process that involves several steps. One of the most common methods for synthesizing this compound involves the reaction of 2-methyl-5-nitroimidazole with 2,5-dimethylphenylacetic acid in the presence of a catalyst.
Scientific Research Applications
N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been studied extensively for its potential use in scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been found to have potent anti-cancer properties, and studies have shown that it can inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-(2-methyl-5-nitroimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3/c1-9-4-5-10(2)12(6-9)16-13(19)8-17-11(3)15-7-14(17)18(20)21/h4-7H,8H2,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFBOUOPKLKBFGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C(=NC=C2[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.